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Compound of Interest

2-((5-methyl-1H-1,2,4-triazol-3-
Compound Name:
yl)sulfanyl)acetic acid

Cat. No.: B350316

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and pharmacological
properties of Tiazotic acid (also known as Thiotriazoline). The information presented herein is
intended for researchers, scientists, and professionals involved in drug development and is
based on a review of publicly available scientific literature.

Core Chemical and Physical Properties

Tiazotic acid is a heterocyclic compound with a multifaceted mechanism of action, primarily
recognized for its antioxidant and metabolic effects.[1][2][3] It is utilized as a pharmaceutical
drug for treating ischemic heart disease in several countries.[4]

Table 1: Physicochemical Properties of Tiazotic Acid
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Property Value Source

2-[(5-Methyl-1H-1,2,4-triazol-3-
IUPAC Name ) ) [4]
yl)sulfanyl]acetic acid

Synonyms Thiotriazoline, Tiokor [1][4]
CAS Number 64679-65-8 [1]14][5]
Molecular Formula C5H7N302S [4115]
Molecular Weight 173.19 g/mol [1][5]
InChi Key OJUNWHNRDPRNBR- (4]

UHFFFAOYSA-N

An ethanol-water (1:1 v/v)

mixture is an effective solvent

system.[1] Other solvents like
Solubility Dimethylformamide (DMF) and  [1]

isopropanol have also been

explored in the context of

triazole synthesis.[1]

Store at 4°C under nitrogen.

For stock solutions, use within
Storage [3]

6 months at -80°C or 1 month

at -20°C.[3]

Mechanism of Action

Tiazotic acid exhibits a complex mechanism of action, encompassing potent antioxidant, anti-
inflammatory, and immunomodulatory properties.[1][2] Its therapeutic effects are largely
attributed to its ability to counteract oxidative stress and modulate cellular metabolism.[1]

Antioxidant Activity

The antioxidant effects of Tiazotic acid are a cornerstone of its pharmacological profile and are
achieved through both direct and indirect mechanisms.[1]
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» Direct Free Radical Scavenging: The molecular structure of Tiazotic acid contains a thiol
group which can donate a hydrogen atom to neutralize reactive oxygen species (ROS) and
reactive nitrogen species (RNS). This action stabilizes free radicals and prevents them from
causing oxidative damage to cellular components like lipids, proteins, and nucleic acids.[1]

o Enhancement of Endogenous Antioxidant Systems: Tiazotic acid enhances the body's
natural antioxidant defenses by upregulating the expression and activity of key antioxidant
enzymes, such as glutathione peroxidase (GPx) and superoxide dismutase (SOD).[1]

Antioxidant mechanisms of Tiazotic acid.

Metabolic Regulation

Tiazotic acid significantly influences cellular bioenergetics, particularly under ischemic

conditions.[1]

o Krebs Cycle Modulation: It has been shown to normalize the processes of the Krebs
(tricarboxylic acid) cycle. Research indicates that Tiazotic acid can increase the levels of key
Krebs cycle intermediates such as pyruvate, malate, isocitrate, and succinate.[1]

o Compensatory Energy Production: Under ischemic conditions where oxygen supply is
limited, Tiazotic acid activates compensatory energy production pathways like the malate-
aspartate shunt, helping cells maintain energy production and protecting them from ischemic
damage.[1]

Metabolic regulatory effects of Tiazotic acid.

Cardiovascular Effects

Tiazotic acid demonstrates significant cardioprotective and endothelioprotective activities.[2][3]

e Modulation of Nitric Oxide Synthase (eNOS): Studies have shown that Tiazotic acid can
increase the levels of endothelial nitric oxide synthase (eNOS).[1][2][3] eNOS is a crucial
enzyme for the production of nitric oxide (NO), a key molecule in maintaining vascular health
and promoting vasodilation. By upregulating eNOS, Tiazotic acid helps to improve
endothelial function.[1]
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» Antiplatelet and Anti-ischemic Activity: The compound exhibits anti-ischemic and antiplatelet
activities, which are beneficial in the context of cardiovascular diseases.[2][3] It has also
been observed to reduce the level of D-dimer in the blood, which may lower the risk of heart
attacks and strokes.[2][3]

Experimental Protocols and Methodologies

The investigation of Tiazotic acid's properties involves various analytical and synthetic
chemistry techniques.

Pharmacokinetic Analysis

To study the absorption, distribution, metabolism, and excretion (ADME) of Tiazotic acid, Liquid
Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the preferred
method due to its high sensitivity and specificity.[1]

General Workflow for LC-MS/MS Analysis:

Sample Preparation: Extraction of Tiazotic acid and its metabolites from biological matrices
(e.g., plasma, urine).

o Chromatographic Separation (LC): The extract is injected into a liquid chromatography
system. A reversed-phase HPLC column is typically used to separate the analytes based on
their polarity.[6]

« lonization: The separated compounds are introduced into the mass spectrometer and
ionized, commonly using electrospray ionization (ESI).

o Mass Analysis (MS/MS): The parent ions are selected and fragmented. The resulting
fragment ions are detected, providing a highly specific fingerprint for quantification.

General workflow for LC-MS/MS pharmacokinetic analysis.

Synthesis Protocol

The primary synthesis pathway for Tiazotic acid involves the nucleophilic substitution reaction
between 5-methyl-1H-1,2,4-triazole-3-thiol and chloroacetic acid.[1]

Key Reaction Steps:
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» Nucleophile Formation: The reaction is conducted under alkaline conditions (e.qg., using

NaOH) to deprotonate the thiol group of 5-methyl-1H-1,2,4-triazole-3-thiol, forming a more

potent thiolate nucleophile.[1]

» Nucleophilic Substitution (SN2): The thiolate anion attacks the electrophilic carbon of

chloroacetic acid, displacing the chloride ion to form a new carbon-sulfur bond.[1]

o Workup and Purification: After the reaction, the mixture is acidified to a pH of 1-2. The crude

product is then isolated and purified, typically through extraction and recrystallization.[1]

Table 2: Typical Parameters for Tiazotic Acid Synthesis

Parameter

Value/Condition

Notes

Primary Reactants

5-methyl-1H-1,2,4-triazole-3-

thiol, Chloroacetic acid

[1]

Molar Ratio

1:1.2 (Triazole Thiol :

Chloroacetic Acid)

Optimized for yield.[1]

Solvent System

Ethanol-Water (1:1 v/v)

Balances solubility and

reactivity.[1]

Reaction Temperature

60-70 °C

Optimal for reaction kinetics.[1]

Reaction Time

4-6 hours (reflux)

[1]

pH Control

Alkaline (e.g., NaOH) during
reaction

Essential for thiolate formation.

[1]

Post-Reaction

Acidification to pH 1-2

For product

precipitation/isolation.[1]

Conclusion

Tiazotic acid is a pharmacologically active compound with a well-defined chemical structure

and a multifaceted mechanism of action. Its potent antioxidant and metabolic regulatory

properties make it a subject of continued research interest, particularly for cardiovascular and

metabolic diseases. The methodologies for its synthesis and analysis are well-established,
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providing a solid foundation for further investigation and development by the scientific
community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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